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Historical Identification and Distribution

Feruloylputrescine is a nitrogenous base that was first identified in the plant Salsola subaphylla [1] [2].

Subsequent research isolated this compound from grapefruit (Citrus paradisi), marking its first discovery

within the citrus family [1]. The table below summarizes its documented occurrences.

Plant Source Family Tissues Reported Initial Identification

Salsola subaphylla [1]

[2]

Amaranthaceae Information not specified in

results

First reported (1949) [1]

Citrus paradisi
(Grapefruit) [1]

Rutaceae Leaves and fruit juice [1] Subsequently identified

(1965) [1]

Viola odorata (Sweet

violet) [3]

Violaceae Roots (identified via

metabolomics) [3]

Modern detection (2022)

[3]
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Feruloylputrescine, also known historically as subaphylline, has the chemical name N-(4-aminobutyl)-4-

hydroxy-3-methoxycinnamamide [1]. It is a hydroxycinnamic acid amide, a class of compounds often

involved in plant stress responses and possessing various pharmacological properties.

While specific extraction protocols from the original studies are not detailed in the search results, a modern

approach used for Viola odorata roots offers a relevant methodology. In this 2022 study, the process

involved:

Extraction and Fractionation: The root extract was separated into fractions using solid-phase
extraction (SPE) with C18, mixed-mode anion, and cation exchange columns [3].

Metabolomic Analysis: The fractions were analyzed using UHPLC-QTOF-MS/MS (Ultra-High-
Performance Liquid Chromatography coupled with Quadrupole Time-of-Flight Tandem Mass

Spectrometry) [3].
Activity Correlation: Candidate metabolites were identified by correlating the abundance of

molecular features (MS data) with the Na+,K+-ATPase inhibitory activity of each fraction [3].
Feruloylputrescine was one of the compounds putatively identified through this correlation-based

metabolomic approach [3].

Research Workflow and Context

The following diagram outlines the general research logic for natural product discovery, as reflected in the

studies on feruloylputrescine.
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Plant Material
(Salsola subaphylla, Citrus, Viola)

Extraction & Isolation

Chemical Identification Techniques: Solvent extraction,
chromatography

Pharmacological Screening Techniques: Mass spectrometry,
NMR (inferred)

Context in Modern Research e.g., Na+,K+-ATPase inhibition
assay (Viola study)

Correlation metabolomics
for bioactivity (Viola study)

Click to download full resolution via product page

Research workflow for feruloylputrescine, from plant source to modern context.

Future Research Directions

To obtain the level of technical detail required for a whitepaper, I suggest the following steps:
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Access Original Publications: The most critical step is to locate the full text of the 1949 paper by

Ryabinin and Il'ina. While the Nature article confirms the finding, the original Russian publication likely
contains the detailed experimental data.

Explore Modern Techniques: The methodology from the Viola odorata study [3] provides an
excellent template for state-of-the-art protocols that can be applied to the study of Salsola species.

Broaden the Search: Conducting a targeted search on scientific databases for "hydroxycinnamic
acid amides" and "Salsola phytochemistry" may yield more recent reviews or primary research

articles with the quantitative data and isolation protocols you need.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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